Cas no 2169495-32-1 (2-{1-(tert-butoxy)carbonyl-4-methylpiperidin-2-yl}acetic acid)

• Product Name: 2-{1-(tert-butoxy)carbonyl-4-methylpiperidin-2-yl}acetic acid
• CAS No: 2169495-32-1
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 5611370
• PubChem ID: 153950044
• Update Time: 2025-10-29

2-{1-(tert-butoxy)carbonyl-4-methylpiperidin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-[(tert-butoxy)carbonyl]-4-methylpiperidin-2-yl}acetic acid
• EN300-815282
• 2169495-32-1
• 2-{1-(tert-butoxy)carbonyl-4-methylpiperidin-2-yl}acetic acid

• Inchi： 1S/C13H23NO4/c1-9-5-6-14(10(7-9)8-11(15)16)12(17)18-13(2,3)4/h9-10H,5-8H2,1-4H3,(H,15,16)
• InChI Key： FFYYVUAQFGSXIL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C)CC1CC(=O)O)=O

Computed Properties

• Exact Mass: 257.16270821g/mol
• Monoisotopic Mass: 257.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{1-(tert-butoxy)carbonyl-4-methylpiperidin-2-yl}acetic acid

Comprehensive Guide to 2-{1-(tert-butoxy)carbonyl-4-methylpiperidin-2-yl}acetic acid (CAS No. 2169495-32-1)

2-{1-(tert-butoxy)carbonyl-4-methylpiperidin-2-yl}acetic acid (CAS No. 2169495-32-1) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperidine derivatives, which are known for their versatility in drug discovery and development. With its unique structural features, including a tert-butoxycarbonyl (Boc) protecting group and a carboxylic acid functional group, this molecule serves as a valuable intermediate in the synthesis of bioactive molecules.

The growing interest in piperidine-based compounds stems from their prominent role in medicinal chemistry. Researchers frequently search for terms like "Boc-protected piperidine derivatives" or "synthesis of 4-methylpiperidine analogs," highlighting the relevance of 2-{1-(tert-butoxy)carbonyl-4-methylpiperidin-2-yl}acetic acid in modern drug design. Its structural motif is particularly useful in the development of central nervous system (CNS) drugs, enzyme inhibitors, and receptor modulators.

One of the key advantages of 2-{1-(tert-butoxy)carbonyl-4-methylpiperidin-2-yl}acetic acid is its stability under various reaction conditions, making it a preferred choice for multi-step synthetic routes. The Boc group provides excellent protection for the amine functionality, allowing chemists to perform selective transformations on other parts of the molecule. This feature is particularly valuable in the synthesis of complex peptidomimetics and heterocyclic compounds.

Recent trends in pharmaceutical research have shown increased demand for chiral building blocks and sterically hindered intermediates, both of which are characteristics of 2-{1-(tert-butoxy)carbonyl-4-methylpiperidin-2-yl}acetic acid. The compound's 4-methyl substitution introduces steric effects that can influence the biological activity of final drug candidates, making it a sought-after material in asymmetric synthesis projects.

From a synthetic chemistry perspective, 2-{1-(tert-butoxy)carbonyl-4-methylpiperidin-2-yl}acetic acid offers multiple reactive sites for further functionalization. The carboxylic acid group can be readily converted to esters, amides, or other derivatives, while the protected amine can be deprotected and modified as needed. This flexibility explains why search queries like "modification of Boc-piperidine carboxylic acids" and "applications of 4-methylpiperidine derivatives" are becoming increasingly common in chemical literature searches.

The compound's physical properties, including its solubility profile and melting point range, make it suitable for various reaction conditions. Researchers often inquire about "solubility of Boc-protected piperidine acids" or "purification methods for 4-methylpiperidine derivatives," indicating practical considerations in laboratory applications. Proper handling and storage of 2-{1-(tert-butoxy)carbonyl-4-methylpiperidin-2-yl}acetic acid typically involve protection from moisture and storage at controlled temperatures.

In the context of green chemistry initiatives, there's growing interest in developing more sustainable routes to compounds like 2-{1-(tert-butoxy)carbonyl-4-methylpiperidin-2-yl}acetic acid. Search trends show increasing queries about "environmentally friendly synthesis of piperidine derivatives" and "catalytic methods for Boc protection," reflecting the industry's shift toward more sustainable practices while working with such intermediates.

The analytical characterization of 2-{1-(tert-butoxy)carbonyl-4-methylpiperidin-2-yl}acetic acid typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods are crucial for quality control in pharmaceutical manufacturing, as evidenced by frequent searches for "analytical methods for piperidine-based compounds" and "spectroscopic data of Boc-protected amines."

Looking toward future applications, 2-{1-(tert-butoxy)carbonyl-4-methylpiperidin-2-yl}acetic acid continues to attract attention in the development of targeted therapies and precision medicine approaches. Its structural features make it particularly relevant for research in GPCR-targeted drugs and neurotransmitter analogs, areas that are currently receiving significant investment in the pharmaceutical industry.

For researchers working with 2-{1-(tert-butoxy)carbonyl-4-methylpiperidin-2-yl}acetic acid, understanding its reactivity patterns and potential side reactions is crucial. Common technical questions include "stability of Boc groups under basic conditions" and "selective reduction of piperidine carboxylic acids," indicating the practical challenges encountered in synthetic applications of this compound.

The commercial availability of 2-{1-(tert-butoxy)carbonyl-4-methylpiperidin-2-yl}acetic acid has increased in recent years to meet growing demand from pharmaceutical and biotechnology companies. Suppliers often highlight its high purity grades and batch-to-batch consistency, which are critical factors for regulatory compliance in drug development processes.

In conclusion, 2-{1-(tert-butoxy)carbonyl-4-methylpiperidin-2-yl}acetic acid (CAS No. 2169495-32-1) represents an important building block in modern medicinal chemistry. Its unique combination of a protected amine and carboxylic acid functionality, along with the steric influence of the 4-methyl group, makes it a versatile intermediate for drug discovery. As research continues to explore new therapeutic targets, particularly in neurology and oncology, the relevance of such piperidine derivatives is expected to grow significantly.